Cas no 2229395-30-4 (tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229395-30-4
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 6233652
• PubChem ID: 165713498
• Update Time: 2025-09-27

tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-methyl-N-[2-(5-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
• EN300-1881585
• 2229395-30-4

• Inchi： 1S/C15H22N2O3/c1-11-7-12(9-16-8-11)15(5,10-18)17(6)13(19)20-14(2,3)4/h7-10H,1-6H3
• InChI Key： GEHMXNNPMFWYDJ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=NC=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate

Research Brief on tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2229395-30-4)

The compound tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2229395-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development, particularly in the context of targeted therapies and enzyme inhibition. The following brief synthesizes the latest findings and advancements related to this compound.

Recent studies have highlighted the role of tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate as a key intermediate in the synthesis of biologically active molecules. Its structural framework, which includes a pyridine ring and a carbamate group, makes it a versatile building block for the development of novel therapeutic agents. Researchers have explored its utility in the design of inhibitors targeting specific enzymes involved in disease pathways, such as kinases and proteases.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in cancer and inflammatory diseases. Preliminary in vitro studies have demonstrated that derivatives of tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate exhibit promising inhibitory activity against certain kinase targets. These findings suggest its potential as a scaffold for the development of next-generation kinase inhibitors with improved selectivity and efficacy.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in modulating other biological targets. For instance, recent research has explored its interaction with G-protein-coupled receptors (GPCRs), a class of receptors that are central to many physiological processes and are common targets for drug development. Early-stage studies indicate that the compound may serve as a valuable tool for probing GPCR signaling pathways and designing novel GPCR modulators.

The synthetic routes for tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is critical for its broader application in drug discovery. Researchers have reported optimized protocols that improve yield and purity, thereby facilitating its use in high-throughput screening and medicinal chemistry campaigns.

Despite these promising developments, challenges remain in fully elucidating the pharmacological profile of this compound. Further studies are needed to assess its pharmacokinetic properties, toxicity, and in vivo efficacy. Ongoing research aims to address these gaps and explore its potential in preclinical models of disease. The compound's versatility and unique structural features position it as a valuable asset in the quest for new therapeutic agents.

In conclusion, tert-butyl N-methyl-N-2-(5-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2229395-30-4) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its applications in kinase inhibition, GPCR modulation, and as a synthetic intermediate underscore its potential to contribute to the development of novel therapeutics. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.